3-(2-Hydroxyphenyl)pyridine-4-carboxylic acid

• IUPAC Name: 3-(2-hydroxyphenyl)pyridine-4-carboxylic acid
• InChI: InChI=1S/C12H9NO3/c14-11-4-2-1-3-8(11)10-7-13-6-5-9(10)12(15)16/h1-7,14H,(H,15,16)
• InChI Key: ASEVYBVIIJUZCX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=C(C=CN=C2)C(=O)O)O
• Molecular Formula: C12H9NO3
• DSSTOX Substance ID: DTXSID20686946
• Molecular Weight: 215.20 g/mol
• CAS RN: 1258633-35-0

Description

3-(2-Hydroxyphenyl)pyridine-4-carboxylic acid is a derivative of pyridinecarboxylic acid, which is a group of organic compounds that are monocarboxylic derivatives of pyridine. Pyridinecarboxylic acid has three isomers: Picolinic acid (2-pyridinecarboxylic acid), Nicotinic acid (3-pyridinecarboxylic acid), also known as Niacin, and Isonicotinic acid (4-pyridinecarboxylic acid).

Synthesis Analysis

The synthesis of pyridine-4-carboxylic acid functionalized Fe3O4 nanoparticles as an organic–inorganic hybrid heterogeneous catalyst was reported. The catalyst was used for the one-pot synthesis of pyrano[3,2-b]pyranone derivatives from three component reactions of aromatic aldehydes, kojic acid, and ethyl cyanoacetate under solvent-free conditions. Another study reported the use of squaric acid (3,4-dihydroxycyclobut-3-ene-1,2-dione) as a coformer to pyridine carboxylic acid cocrystallization.

Molecular Structure Analysis

The molecular structure of pyridine-4-carboxylic acid functionalized Fe3O4 nanoparticles was characterized by FT-IR, XRD, TGA, TEM, SEM, and VSM techniques. In another study, X-ray structural analysis showed that picolinic acid exists in 1 as a zwitterion.

Chemical Reactions Analysis

Pyridine-4-carboxylic acid functionalized Fe3O4 nanoparticles were used as a catalyst for the synthesis of pyrano[3,2-b]pyranone derivatives. The reaction involved aromatic aldehydes, kojic acid, and ethyl cyanoacetate.

Mechanism of Action

Target of Action

Pyridinecarboxylic acids, a group of organic compounds to which this compound belongs, are known to interact with various biological targets .

Mode of Action

Related compounds such as pyridine-2-carboxylic acid have been used as catalysts in multi-component reactions, indicating potential interactions with various biochemical targets .

Result of Action

Related compounds have shown antimicrobial properties against various strains , suggesting potential biological activity.

Action Environment

The action, efficacy, and stability of 3-(2-Hydroxyphenyl)pyridine-4-carboxylic acid can be influenced by various environmental factors. For instance, the use of pyridine-4-carboxylic acid functionalized Fe3O4 nanoparticles as a catalyst in organic synthesis suggests that the compound’s activity can be enhanced in certain conditions .

Advantages and Limitations for Lab Experiments

3-(2-Hydroxyphenyl)pyridine-4-carboxylic acid has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has shown promising results in various scientific studies. However, this compound has some limitations for lab experiments. It is not very soluble in water, which can make it difficult to use in certain experiments. In addition, this compound has not been extensively studied in vivo, so its effectiveness and safety in humans are not well understood.

Future Directions

There are several future directions for the study of 3-(2-Hydroxyphenyl)pyridine-4-carboxylic acid. One area of research is the development of this compound analogs with improved solubility and bioavailability. Another area of research is the investigation of the potential use of this compound in combination with other drugs for the treatment of various diseases. Additionally, more research is needed to understand the mechanism of action of this compound and its potential side effects in humans.
Conclusion:
In conclusion, this compound is a heterocyclic compound that has shown promising results in scientific research. Its synthesis, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. This compound has potential applications in various fields, including medicine and drug development, and further research is needed to fully understand its effectiveness and safety.

Scientific Research Applications

3-(2-Hydroxyphenyl)pyridine-4-carboxylic acid has been extensively studied for its potential applications in various scientific fields. In the field of medicine, this compound has been shown to exhibit anti-inflammatory and anti-cancer properties. It has been found to inhibit the growth of cancer cells and induce apoptosis in cancer cells. This compound has also been studied for its potential use in the treatment of Alzheimer's disease due to its ability to inhibit the formation of amyloid-beta plaques in the brain.